3-[(4-Methoxybenzyl)amino]pyridine-4-carboxylic acid

• Molecular Formula: C14H14N2O3
• Molecular Weight: 258.27 g/mol
• IUPAC Name: 3-[(4-methoxyphenyl)methylamino]pyridine-4-carboxylic acid
• InChI: InChI=1S/C14H14N2O3/c1-19-11-4-2-10(3-5-11)8-16-13-9-15-7-6-12(13)14(17)18/h2-7,9,16H,8H2,1H3,(H,17,18)
• InChI Key: XKZFNTZMCLZYHZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC2=C(C=CN=C2)C(=O)O

Description

The compound “AKOS020330481” is a chemical substance with unique properties and potential applications in various fields. It is important to understand its structure, synthesis, reactions, and applications to fully appreciate its significance in scientific research and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “AKOS020330481” involves specific chemical reactions and conditions. The exact synthetic route may vary depending on the desired purity and yield. Common methods include:

Vacuum Compression Molding: This method is used for the preparation of flexible-dose pediatric orodispersible films.

Bredig’s Arc Method: This method involves the preparation of colloids through electro dispersion.

Industrial Production Methods

Industrial production of “AKOS020330481” may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The specific methods used can vary based on the industrial requirements and the intended application of the compound.

Chemical Reactions Analysis

Types of Reactions

“AKOS020330481” undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

The common reagents and conditions used in these reactions include:

Oxidizing Agents: Such as potassium permanganate or hydrogen peroxide.

Reducing Agents: Such as lithium aluminum hydride or sodium borohydride.

Catalysts: Such as palladium on carbon or platinum.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may produce oxides, while reduction may produce alcohols or hydrocarbons.

Scientific Research Applications

“AKOS020330481” has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in various chemical reactions and synthesis processes.

Biology: Studied for its potential effects on biological systems and processes.

Medicine: Investigated for its potential therapeutic applications and effects on human health.

Industry: Utilized in the production of various industrial products and materials.

Mechanism of Action

The mechanism of action of “AKOS020330481” involves its interaction with specific molecular targets and pathways. The exact mechanism may vary depending on the application and the biological system involved. Common molecular targets include enzymes, receptors, and cellular pathways that regulate various physiological processes.

Comparison with Similar Compounds

“AKOS020330481” can be compared with other similar compounds to highlight its uniqueness. Some similar compounds include:

Histone Demethylase Inhibitors: These compounds share similar structural features and biological activities.

Angiotensin Converting Enzyme Inhibitors: These compounds have similar mechanisms of action and therapeutic applications.

Synthesis routes and methods

Procedure details

The title compound was prepared in 26% yield from 4-methoxybenzylamine and 3-fluoroisonicotinic acid according to the procedure for the preparation of Example 3. 1H NMR (400 MHz, DMSO-d6): δ 8.17 (s, 1H), 7.81 (d, 1H, J=5.0 Hz), 7.56 (d, 1H, J=5.0 Hz), 7.29 (d, 2H, J=8.5 Hz), 6.91 (d, 2H, J=8.5 Hz), 4.47 (s, 2H), 3.73 (s, 3H). [M+H] calc'd for C14H14N2O3, 259. found 259.